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Compound of Interest

Compound Name: 4-Phenoxybenzonitrile

Cat. No.: B1345653

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 4-
Phenoxybenzonitrile, a chemical intermediate used in the synthesis of various compounds.
Adherence to these guidelines is crucial for ensuring a safe laboratory environment.

Hazard Identification and Classification

4-Phenoxybenzonitrile is classified as a hazardous substance. The following table
summarizes its GHS classification.[1]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1345653?utm_src=pdf-interest
https://www.benchchem.com/product/b1345653?utm_src=pdf-body
https://www.benchchem.com/product/b1345653?utm_src=pdf-body
https://www.benchchem.com/product/b1345653?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4-Phenoxybenzonitrile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345653?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled
Skin Irritation Category 2 H315: Causes skin irritation

Eye Irritation

Category 2A

H319: Causes serious eye

irritation

Specific target organ toxicity -

single exposure

Category 3

H335: May cause respiratory
irritation

Short-term (acute) aquatic

hazard

Category 3

H402: Harmful to aquatic life

Signal Word: Warning[1][2]

Pictograms:[1]

e GHSO07: Exclamation mark

Physical and Chemical Properties

A summary of the key physical and chemical properties of 4-Phenoxybenzonitrile is provided

below.
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Property Value

Molecular Formula C13H9NO

Molecular Weight 195.22 g/mol [1]

CAS Number 3096-81-9[1]

Appearance Solid

Melting Point 42-46 °C (lit.)

Flash Point 110 °C (230 °F) - closed cup

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of 4-Phenoxybenzonitrile
are not publicly available in the provided search results. The hazard classifications are based
on aggregated data from notifications to the ECHA C&L Inventory.[1] The toxicological effects
of this product have not been thoroughly studied.[3]

Safe Handling and Storage
Handling:

Handle in a well-ventilated place.[4]

» Wear suitable protective clothing, including gloves and eye/face protection.[2][4]
¢ Avoid contact with skin and eyes.[4][5][6]

e Avoid the formation of dust and aerosols.[4][6]

e Use non-sparking tools.[4]

e Prevent fire caused by electrostatic discharge steam.[4]

e Wash hands thoroughly after handling.[2]

Storage:
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o Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][5][7][8]
o Keep away from heat, sparks, and open flames.[7][8]

» Store apart from foodstuff containers or incompatible materials such as strong oxidizing
agents.[4][5]

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn when handling 4-
Phenoxybenzonitrile:

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as
described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[5][9]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[5]
[7] Handle with gloves that have been inspected prior to use.[4][10]

o Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved
respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.
[7][9] A dust mask type N95 (US) is recommended.

First Aid Measures

In case of exposure, follow these first aid procedures immediately:

« Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Get medical attention.[2][4][11]

» Skin Contact: Immediately wash off with soap and plenty of water while removing all
contaminated clothing. Get medical attention if irritation persists.[4][8][11]

o Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Get medical
attention.[4][11]
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e Ingestion: Do NOT induce vomiting. Clean mouth with water. Never give anything by mouth
to an unconscious person. Get medical attention immediately.[3][4][5][11]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[2][4][6]

e Special Hazards: Hazardous combustion products include carbon oxides (CO, CO2) and
nitrogen oxides (NOx).[5][9][10]

» Firefighter Protection: Wear a self-contained breathing apparatus and full protective gear.[5]

[71°]

Accidental Release Measures

o Personal Precautions: Ensure adequate ventilation. Use personal protective equipment.
Avoid dust formation. Evacuate personnel to safe areas.[4][6][7]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[4]

o Methods for Cleaning Up: Sweep up and shovel into suitable containers for disposal.[5][7]

Disposal Considerations

Waste material must be disposed of in accordance with national and local regulations. Leave
chemicals in original containers. Do not mix with other waste.

Safety and Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of 4-
Phenoxybenzonitrile, from initial assessment to emergency response.
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Caption: Workflow for safe handling of 4-Phenoxybenzonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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